[3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone

• IUPAC Name: [3-[(2-methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C16H21NO2/c1-12-4-2-3-5-14(12)8-13-9-17(10-13)16(18)15-6-7-19-11-15/h2-5,13,15H,6-11H2,1H3
• InChI Key: BZHISKVWLNWQFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2CN(C2)C(=O)C3CCOC3
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

[3-[(2-Methylphenyl)methyl]azetidin-1-yl]-(oxolan-3-yl)methanone is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "MMAO" and is known to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MMAO is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of neurotransmitters, such as dopamine and serotonin, in the brain. By inhibiting MAO, MMAO is able to increase the levels of these neurotransmitters, which can have a wide range of effects on the brain and body.
Biochemical and Physiological Effects:
MMAO has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. MMAO has also been shown to have antioxidant properties, which may help protect against oxidative stress and damage to cells. Additionally, MMAO has been shown to have anti-inflammatory properties, which may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

MMAO has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified for use in experiments. Additionally, MMAO has been extensively studied, which means that there is a lot of data available on its properties and effects. However, there are also some limitations to the use of MMAO in lab experiments. For example, it can be difficult to control the dose and concentration of MMAO, which may affect the results of experiments.

Future Directions

There are several future directions for the study of MMAO. One area of research is the potential use of MMAO as a therapeutic agent in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of new synthetic compounds that are similar to MMAO but have improved properties and effects. Additionally, more research is needed to fully understand the mechanism of action of MMAO and its effects on the brain and body.

Synthesis Methods

The synthesis of MMAO involves a series of chemical reactions that require specialized knowledge and equipment. The starting material for the synthesis is 2-methylbenzylamine, which is reacted with oxalyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-hydroxytetrahydrofuran to produce the desired product, MMAO.

Scientific Research Applications

MMAO has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter levels in the brain. MMAO has also been investigated for its potential use as a therapeutic agent in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.